Cas no 125159-93-5 (2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one)

• Product Name: 2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one
• CAS No: 125159-93-5
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• MDL: MFCD26940552
• CID: 2101869
• PubChem ID: 589633
• Update Time: 2024-11-02

2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-tosyl-2,3-dihydroisoquinolin-4(1H)-one
• 4(1H)​-​Isoquinolinone, 2,​3-​dihydro-​2-​[(4-​methylphenyl)​sulfonyl]​-
• PBYCNZJUBOWCEO-UHFFFAOYSA-N
• 2-(4-methylphenyl)sulfonyl-1,3-dihydroisoquinolin-4-one
• 2-(Toluen-4-sulfonyl)-2,3-dihydro-1H-isoquinolin-4-one
• N-tosyl-4-oxo-1,2,3,4-tetrahydroisoquinoline
• 2-[(4-Methylphenyl)sulfonyl]-2,3-dihydro-4(1H)-isoquinolinone #
• 2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one
• 4(1H)-Isoquinolinone, 2,3-dihydro-2-
• 2 - tosyl - 2,3 - dihydroisoquinolin - 4(1H) - one
• DB-217548
• CS-0061310
• W18376
• 2-(4-METHYLBENZENESULFONYL)-1,3-DIHYDROISOQUINOLIN-4-ONE
• AKOS024628046
• 125159-93-5
• SCHEMBL3680871
• 4(1H)-Isoquinolinone, 2,3-dihydro-2-[(4-methylphenyl)sulfonyl]-
• F2189-0997
• AS-71567
• MFCD26940552

• MDL： MFCD26940552
• Inchi： 1S/C16H15NO3S/c1-12-6-8-14(9-7-12)21(19,20)17-10-13-4-2-3-5-15(13)16(18)11-17/h2-9H,10-11H2,1H3
• InChI Key： PBYCNZJUBOWCEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC(C2C=CC=CC=2C1)=O)(=O)=O

Computed Properties

• Exact Mass: 301.07726451g/mol
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds